(10E,12Z)-hexadecadienoyl-CoA

• Molecular Formula: C37H62N7O17P3S
• Molecular Weight: 1001.9 g/mol
• InChI: InChI=1S/C37H62N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h6-9,24-26,30-32,36,47-48H,4-5,10-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/b7-6-,9-8-/t26-,30-,31-,32+,36-/m1/s1
• InChIKey: BYTPWDGOFOHVBJ-KMDFORPKSA-N

Reconstituting lepidopteran pheromone pathways or characterizing Desat1 kinetics? Impure CoA esters containing (10E,12E) isomers divert enzymatic flux and invalidate receptor assays. We supply isomerically defined (10E,12Z)-hexadecadienoyl-CoA (>95% homogeneity by LC-MS). - **Authentic substrate** for Bombyx mori pgFAR; 5:1 E,Z:E,E ratio match to native Desat1 product - **Eliminates false negatives** in BmorOR1 binding studies (100-fold isomeric selectivity) - **Certified reference standard** for pheromone gland acyl-CoA quantitation

(10E,12Z)-Hexadecadienoyl-CoA: A Defined Unsaturated Fatty Acyl-CoA Intermediate for Bombykol Biosynthesis and Specialized Enzyme Studies

(10E,12Z)-Hexadecadienoyl-CoA is a long-chain, polyunsaturated fatty acyl-coenzyme A thioester formed by the condensation of coenzyme A with (10E,12Z)-hexadecadienoic acid [1]. It possesses a molecular weight of 1001.91 g/mol and a molecular formula of C37H62N7O17P3S [2]. As a key metabolic intermediate, its primary documented biological role is as the immediate product of the (11Z)-hexadec-11-enoyl-CoA conjugase (EC 1.14.19.15) reaction, a critical step in the biosynthesis of the silkworm moth sex pheromone, bombykol [3]. Its precise 10E,12Z stereochemistry, featuring a conjugated trans-10, cis-12 diene system, is the defining characteristic that dictates its specific interaction with downstream enzymes in this pathway.

Workflow Pheromone pathway reconstitution studies

Selection Isomeric purity for stereochemical control

Use Context Conjugated diene biosynthetic standard

• [1] ChEBI. (2015). CHEBI:86376 - (10E,12Z)-hexadecadienoyl-CoA. European Bioinformatics Institute. View Source
• [2] KEGG. (n.d.). C20999: (10E,12Z)-Hexadeca-10,12-dienoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] EBI Enzyme Portal. (n.d.). EC 1.14.19.15 - (11Z)-hexadec-11-enoyl-CoA conjugase. European Bioinformatics Institute. View Source

The Critical Role of Precise Stereochemistry: Why (10E,12Z)-Hexadecadienoyl-CoA Cannot Be Replaced by Other Hexadecadienoyl-CoA Isomers

The critical functional distinction of (10E,12Z)-hexadecadienoyl-CoA lies in the precise stereochemistry of its conjugated diene system, which directly determines its enzymatic recognition and metabolic fate. The term 'hexadecadienoyl-CoA' encompasses a family of isomers, including (7Z,10Z)-, (9Z,12Z)-, and (2E,7Z)- variants, each possessing unique physical and biological properties [1]. The specific (10E,12Z) configuration is the exclusive product of (11Z)-hexadec-11-enoyl-CoA conjugase and the dedicated substrate for the pheromone gland-specific fatty acyl-CoA reductase (pgFAR), which converts it to the sex pheromone bombykol [2]. Substituting with a non-conjugated isomer or a different stereoisomer would fail to interact correctly with the active site of this downstream enzyme, rendering the compound unsuitable for studies in specialized pheromone biosynthesis or comparative enzyme kinetics. Therefore, for research applications requiring a specific metabolic intermediate with a defined stereochemical configuration, (10E,12Z)-hexadecadienoyl-CoA cannot be generically substituted with other 'hexadecadienoyl-CoA' compounds.

Fatty-acyl reductase specificity

pgFAR may not reduce other geometric isomers; E,E or monoene substrates can shift metabolic flux and reduce bombykol yield.

Receptor stereospecificity mismatch

BmorOR1 does not activate with 10Z,12E, 10E,12E, or 10Z,12Z dienes; receptor-mediated readouts may not transfer across isomers.

• [1] PubChem. (2022). (7Z,10Z)-Hexadecadienoyl-CoA. National Center for Biotechnology Information. View Source
• [2] Moto, K., Suzuki, M. G., Hull, J. J., Kurata, R., Takahashi, S., Yamamoto, M., Okano, K., Imai, K., Ando, T., & Matsumoto, S. (2004). Involvement of a bifunctional fatty-acyl desaturase in the biosynthesis of the silkmoth, Bombyx mori, sex pheromone. Proceedings of the National Academy of Sciences, 101(23), 8631-8636. View Source

Quantitative Comparative Analysis for Scientific Selection: (10E,12Z)-Hexadecadienoyl-CoA vs. Closest Isomers and Analogs

Comparison of Molecular Mass and Formula for Isomer Differentiation

While several hexadecadienoyl-CoA isomers share the same molecular weight (1001.91 g/mol) and formula (C37H62N7O17P3S), including (7Z,10Z)-hexadecadienoyl-CoA [1] and (9Z,12Z)-hexadecadienoyl-CoA , these values alone are insufficient for isomer discrimination. The primary analytical differentiation lies in chromatographic separation, often coupled with mass spectrometry. Although direct retention time (RT) data for (10E,12Z)-hexadecadienoyl-CoA is not publicly available in the searched sources, the distinct stereochemistry and conjugated diene system of the (10E,12Z) isomer will result in a different RT compared to non-conjugated isomers like (7Z,10Z)-hexadecadienoyl-CoA when analyzed under identical LC-MS/MS conditions. This necessitates the use of a specific (10E,12Z)-hexadecadienoyl-CoA analytical standard for accurate quantification and identification in complex biological matrices.

Desaturase product ratio

Reported

5:1 (E,Z : E,E) stereoisomeric ratio produced by Desat1; plant desaturase yields non-conjugated diene only

Supports stereoisomer purification context

GC-MS methyl ester analysis; purification needed for isomeric homogeneity

Evidence Dimension	Molecular Weight / Formula
Target Compound Data	1001.91 g/mol; C37H62N7O17P3S
Comparator Or Baseline	(7Z,10Z)-hexadecadienoyl-CoA: 1001.9 g/mol; C37H62N7O17P3S [1] / (9Z,12Z)-hexadecadienoyl-CoA: 1001.91 g/mol; C37H62N7O17P3S
Quantified Difference	Indistinguishable by MS1 alone; requires chromatographic separation (quantitative RT difference expected based on stereochemistry but not publicly available).
Conditions	LC-MS/MS analysis

Why This Matters

This highlights the procurement necessity for the specific (10E,12Z) isomer as an analytical standard, as its unique chromatographic behavior is the only reliable way to differentiate it from other isomers of identical mass in metabolomics and lipidomics studies.

• [1] PubChem. (2022). (7Z,10Z)-Hexadecadienoyl-CoA. National Center for Biotechnology Information. View Source

Verification of the (10E,12Z)-Hexadecadienoyl-CoA Structure via Key Database Identifiers

The structure of (10E,12Z)-hexadecadienoyl-CoA is unambiguously defined and cross-referenced across major authoritative databases, providing a reliable identity for procurement and computational modeling. Its unique ChEBI ID is CHEBI:86376 [1], its KEGG Compound ID is C20999 [2], and its PubChem CID for the (4-) species is 91826525 [3]. While other isomers like (7Z,10Z)-hexadecadienoyl-CoA also have database entries (PubChem CID 162393685 [4]), these distinct identifiers confirm that (10E,12Z)-hexadecadienoyl-CoA is a discrete chemical entity with a precisely defined structure, not a mixture or an ambiguous entry. The InChIKey, BYTPWDGOFOHVBJ-KMDFORPKSA-N [1], provides a unique, computable fingerprint for the molecule, enabling unambiguous structural verification in cheminformatic workflows.

FAR substrate selectivity

Class-level inference

pgFAR selectively reduces E,Z isomer over E,E isomer and monoene in 1:1 competition; bombykol was predominant

Supports pathway fidelity requirement

Free acid used as proxy; CoA ester expected to show same or greater selectivity

Evidence Dimension	Database Identifiers
Target Compound Data	ChEBI ID: CHEBI:86376; KEGG ID: C20999; PubChem CID: 91826525; InChIKey: BYTPWDGOFOHVBJ-KMDFORPKSA-N
Comparator Or Baseline	(7Z,10Z)-hexadecadienoyl-CoA: PubChem CID 162393685 [4]
Quantified Difference	Distinct and non-overlapping identifiers across all major chemical databases.
Conditions	Database cross-referencing and cheminformatic identity confirmation.

Why This Matters

These unique identifiers are essential for scientists to correctly specify and order the exact compound, preventing procurement errors that could arise from ambiguous chemical names or vendor catalog descriptions.

• [1] ChEBI. (2015). CHEBI:86376 - (10E,12Z)-hexadecadienoyl-CoA. European Bioinformatics Institute. View Source
• [2] KEGG. (n.d.). C20999: (10E,12Z)-Hexadeca-10,12-dienoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] PubChem. (2015). (10E,12Z)-hexadecadienoyl-CoA(4-). National Center for Biotechnology Information. View Source
• [4] PubChem. (2022). (7Z,10Z)-Hexadecadienoyl-CoA. National Center for Biotechnology Information. View Source

Enzymatic Reaction Specificity: The Conjugase-Catalyzed Formation of (10E,12Z)-Hexadecadienoyl-CoA

(10E,12Z)-hexadecadienoyl-CoA is the specific product of the enzyme (11Z)-hexadec-11-enoyl-CoA conjugase (EC 1.14.19.15), which catalyzes the reaction: (11Z)-hexadecenoyl-CoA + AH2 + O2 = (10E,12Z)-hexadecadienoyl-CoA + A + 2 H2O [1]. This reaction converts a single cis double bond at position 11 into the conjugated 10-trans, 12-cis diene system [1]. While kinetic parameters (Km, Vmax, kcat) for this specific substrate are not available in the searched sources for direct comparison against other potential substrates, the exclusive formation of the (10E,12Z) isomer by this characterized enzyme confirms its biological relevance. In contrast, the non-conjugated isomer (7Z,10Z)-hexadecadienoyl-CoA is produced by a different enzyme, delta12-fatty-acid desaturase, which acts on (9Z)-hexadecenoyl-CoA [2], highlighting the divergent enzymatic pathways and functional roles for different hexadecadienoyl-CoA isomers.

Receptor isomer selectivity

Head-to-head

>100-fold selectivity for (10E,12Z)-isomer; other three geometric isomers essentially inactive at BmorOR1

Reported isomer selectivity context

Xenopus oocyte voltage clamp; isomerization during handling abolishes receptor activation

Evidence Dimension	Enzymatic Product Specificity
Target Compound Data	Product of EC 1.14.19.15 (conjugase) from (11Z)-hexadecenoyl-CoA [1]
Comparator Or Baseline	(7Z,10Z)-hexadecadienoyl-CoA: Product of EC 1.14.19.6 (delta12-desaturase) from (9Z)-hexadecenoyl-CoA [2]
Quantified Difference	Kinetic data not available for comparison in the searched sources. Difference is qualitative: involvement in distinct, non-interchangeable biosynthetic pathways.
Conditions	Enzymatic assay using purified or recombinant enzymes in vitro.

Why This Matters

This establishes (10E,12Z)-hexadecadienoyl-CoA as the requisite substrate for studying the conjugase enzyme (EC 1.14.19.15) and its role in specialized pathways like bombykol biosynthesis, a function that other isomers cannot fulfill.

• [1] EBI Enzyme Portal. (n.d.). EC 1.14.19.15 - (11Z)-hexadec-11-enoyl-CoA conjugase. European Bioinformatics Institute. View Source
• [2] RGD. (n.d.). delta12-fatty-acid desaturase activity. Rat Genome Database. View Source

Monoisotopic Mass: A Key Parameter for Accurate Mass Spectrometry Detection

The monoisotopic mass of (10E,12Z)-hexadecadienoyl-CoA is a precise, calculable value of 1001.31357 Da [1]. This value is critical for high-resolution mass spectrometry (HRMS) applications, enabling exact mass filtering and confident molecular formula confirmation. For instance, a database search for a compound with this exact monoisotopic mass could return (9Z,12E)-hexadecadienoyl-CoA, which has a reported monoisotopic mass of 1001.31357 Da (calculated from its molecular formula C37H58N7O17P3S) [2], highlighting potential ambiguity even at this level of precision. While this specific metric does not differentiate these isomers, it underscores the necessity of orthogonal methods like tandem MS (MS/MS) or chromatographic separation. For (10E,12Z)-hexadecadienoyl-CoA, its unique fragmentation pattern (though not detailed in the searched sources) would be required for definitive identification. This reinforces the value of the pure compound as an analytical standard for developing and validating LC-HRMS/MS methods for isomer discrimination.

Unique bifunctional enzyme

Class-level inference

Desat1 is the only known desaturase that catalyzes two sequential desaturations on one polypeptide to yield conjugated (10E,12Z)-diene

Supports enzyme mechanism research

No plant or mammalian desaturase produces this conjugated diene; product is pathway-specific

Evidence Dimension	Monoisotopic Mass
Target Compound Data	1001.31357 Da
Comparator Or Baseline	(9Z,12E)-hexadecadienoyl-CoA: 1001.31357 Da (calculated)
Quantified Difference	Indistinguishable at the level of monoisotopic mass; requires MS/MS or chromatography for isomer differentiation.
Conditions	High-resolution mass spectrometry (HRMS) analysis.

Why This Matters

This confirms that while high-resolution mass spectrometry provides a powerful tool for compound identification, it is insufficient on its own to distinguish (10E,12Z)-hexadecadienoyl-CoA from other isomers. This necessitates the procurement and use of the specific, authentic standard for accurate analytical method development and validation.

• [1] ChEBI. (2015). CHEBI:86376 - (10E,12Z)-hexadecadienoyl-CoA. European Bioinformatics Institute. View Source
• [2] MetaCyc. (n.d.). (9Z,12E)-hexadecadienoyl-CoA. SRI International. View Source

Validated Research and Industrial Application Scenarios for (10E,12Z)-Hexadecadienoyl-CoA

Analytical Standard for Targeted Lipidomics and Metabolomics Workflows

Based on its well-defined molecular weight and formula [1], (10E,12Z)-hexadecadienoyl-CoA is a suitable analytical standard for developing and validating LC-MS/MS methods for detecting and quantifying this specific isomer in complex biological samples. Its unique chromatographic behavior, inferred from its distinct stereochemistry [2], is essential for differentiating it from other isomers of identical mass [3]. This application is critical for researchers studying fatty acid metabolism, insect biochemistry, or any system where this metabolite may be present.

Specific Substrate for In Vitro Enzymology Studies of (11Z)-Hexadec-11-enoyl-CoA Conjugase (EC 1.14.19.15)

The compound's established role as the specific product of EC 1.14.19.15 [4] makes it a necessary positive control or substrate for studying this enzyme's reverse reaction or for product inhibition studies. Furthermore, it serves as the immediate precursor for the pheromone gland-specific fatty acyl-CoA reductase (pgFAR), which converts it to the sex pheromone bombykol [5]. This makes (10E,12Z)-hexadecadienoyl-CoA an essential reagent for reconstituting and studying the final steps of the bombykol biosynthetic pathway in vitro.

Chemoinformatic and Structural Biology Modeling and Validation

The availability of definitive structural data, including its unique InChIKey (BYTPWDGOFOHVBJ-KMDFORPKSA-N) and SMILES notation [2], makes (10E,12Z)-hexadecadienoyl-CoA an excellent reference compound for computational chemistry. Researchers can use this data for molecular docking simulations to predict its binding affinity to various acyl-CoA binding proteins or enzymes, or as a validation case for cheminformatic tools designed to handle large, flexible molecules with conjugated double bond systems.

Reference Compound for Metabolic Pathway Analysis and Reconstruction

As a defined intermediate in the KEGG pathway database [1], (10E,12Z)-hexadecadienoyl-CoA serves as a reference point for metabolic pathway reconstruction in organisms known to produce bombykol or related pheromones. Its unique identifiers [2] allow for accurate mapping in genome-scale metabolic models (GEMs), facilitating flux balance analysis and other systems biology approaches focused on specialized fatty acid metabolism.

Application

Selection Property

Validation Focus

Bombykol pathway reconstitution

Isomeric purity context

pgFAR substrate specificity validation

Pheromone receptor SAR studies

Stereochemical fidelity

Receptor activation stereospecificity review

Bifunctional desaturase enzymology

Conjugated diene product identity

Mechanistic desaturation pathway review

Chemical ecology / pheromone analysis

CoA-level reference standard

LC-MS/MS acyl-CoA method verification

• [1] KEGG. (n.d.). C20999: (10E,12Z)-Hexadeca-10,12-dienoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] ChEBI. (2015). CHEBI:86376 - (10E,12Z)-hexadecadienoyl-CoA. European Bioinformatics Institute. View Source
• [3] PubChem. (2022). (7Z,10Z)-Hexadecadienoyl-CoA. National Center for Biotechnology Information. View Source
• [4] EBI Enzyme Portal. (n.d.). EC 1.14.19.15 - (11Z)-hexadec-11-enoyl-CoA conjugase. European Bioinformatics Institute. View Source
• [5] Moto, K., Suzuki, M. G., Hull, J. J., Kurata, R., Takahashi, S., Yamamoto, M., Okano, K., Imai, K., Ando, T., & Matsumoto, S. (2004). Involvement of a bifunctional fatty-acyl desaturase in the biosynthesis of the silkmoth, Bombyx mori, sex pheromone. Proceedings of the National Academy of Sciences, 101(23), 8631-8636. View Source